Cas no 1805651-45-9 (5-Chloro-3-cyanopicolinoyl chloride)

• Product Name: 5-Chloro-3-cyanopicolinoyl chloride
• CAS No: 1805651-45-9
• MF: C₇H₂Cl₂N₂O
• MW: 201.009579181671
• CID: 4802977
• Update Time: 2025-10-28

5-Chloro-3-cyanopicolinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-cyanopicolinoyl chloride

• Inchi： 1S/C7H2Cl2N2O/c8-5-1-4(2-10)6(7(9)12)11-3-5/h1,3H
• InChI Key： POROPGNYOLBZAJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)Cl)C(C#N)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 2
• Topological Polar Surface Area: 53.8

Additional information on 5-Chloro-3-cyanopicolinoyl chloride

Introduction to 5-Chloro-3-cyanopicolinoyl chloride (CAS No. 1805651-45-9)

5-Chloro-3-cyanopicolinoyl chloride (CAS No. 1805651-45-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its distinctive molecular structure, which includes a chloro group, a cyano group, and a picolinoyl chloride moiety. These functional groups contribute to its reactivity and make it a valuable intermediate in synthetic chemistry.

The molecular formula of 5-Chloro-3-cyanopicolinoyl chloride is C₈H₄ClN₂O₂, and it has a molecular weight of approximately 201.58 g/mol. The compound is typically synthesized through the reaction of 5-chloro-3-cyanopicolinic acid with thionyl chloride, a process that is well-documented in the literature. The resulting product is a white to off-white solid that is highly reactive and can be used in a variety of chemical reactions.

In the pharmaceutical industry, 5-Chloro-3-cyanopicolinoyl chloride has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its use in the development of compounds with potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. For example, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent neuroprotective effects in preclinical models of Parkinson's disease. These findings suggest that 5-Chloro-3-cyanopicolinoyl chloride could play a crucial role in the development of new therapeutic strategies for neurodegenerative diseases.

Beyond pharmaceuticals, 5-Chloro-3-cyanopicolinoyl chloride has also found applications in the agrochemical industry. Its reactivity and ability to form stable derivatives make it an attractive candidate for the synthesis of pesticides and herbicides. Studies have shown that compounds derived from 5-Chloro-3-cyanopicolinoyl chloride exhibit excellent efficacy against a range of plant pathogens and pests, making them valuable tools for crop protection. For instance, a recent publication in the Journal of Agricultural and Food Chemistry highlighted the use of this compound in the development of novel fungicides with broad-spectrum activity.

In materials science, 5-Chloro-3-cyanopicolinoyl chloride has been investigated for its potential use in the synthesis of advanced materials with unique properties. Researchers at the Massachusetts Institute of Technology (MIT) have explored its application in the development of functional polymers and coatings. The reactive nature of this compound allows for the creation of materials with enhanced mechanical strength, thermal stability, and chemical resistance. These properties make it suitable for use in various industrial applications, such as automotive coatings and electronic devices.

The safety and environmental impact of 5-Chloro-3-cyanopicolinoyl chloride are important considerations for its use in commercial applications. While it is not classified as a hazardous material under current regulations, proper handling and storage procedures are essential to ensure workplace safety. Studies have shown that exposure to this compound can cause irritation to the eyes and skin, and inhalation may lead to respiratory issues. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, 5-Chloro-3-cyanopicolinoyl chloride (CAS No. 1805651-45-9) is a multifaceted compound with a wide range of potential applications across various industries. Its unique chemical structure and reactivity make it an invaluable intermediate in synthetic chemistry, contributing to advancements in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.